Iron
Overview
Description
Iron, the second most abundant metal in the Earth's crust, is a vital element for life, playing a central role in various biological and environmental processes. Despite its abundance and essential nature, iron's reactivity also makes it a potential contributor to oxidative stress and various pathologies, including cardiovascular diseases (CVD) (Muñoz-Bravo et al., 2013). Its importance extends beyond biology into the realms of environmental science, where it influences the biogeochemical cycling of nutrients in the ocean and soil, as well as the atmospheric chemistry (Gledhill & Buck, 2012).
Synthesis Analysis
The synthesis of iron and its compounds can be achieved through various methods, reflecting its versatile nature. Iron oxide nanoparticles, for example, exhibit unique properties crucial for biomedical applications, including magnetic hyperthermia for cancer treatment. These properties are optimized by controlling factors such as particle size and distribution (Shi et al., 2015).
Molecular Structure Analysis
Iron's molecular structure significantly influences its chemical and physical behaviors. Iron complexes in silicon demonstrate the metal's complexing activity, highlighting its role in various technological applications. The properties of these complexes, such as electrical and structural attributes, are crucial for understanding iron's applications in semiconductor technologies (Istratov et al., 1999).
Chemical Reactions and Properties
Iron participates in a multitude of chemical reactions, playing a pivotal role in environmental and biological systems. Its involvement in redox reactions, particularly in the formation of iron-containing enzymes and the catalysis of various biochemical processes, underscores its essential nature. The reactivity of iron, influenced by its valence states, enables it to engage in processes critical for life and environmental chemistry (Demulder, 1958).
Physical Properties Analysis
Iron's physical properties, such as its magnetic behavior, are central to its applications in technology and materials science. Nanoscale iron particles, for example, show superparamagnetic properties, making them highly relevant for biomedical applications like magnetic resonance imaging (MRI) and drug delivery systems. These properties depend on the iron particles' size, shape, and composition, demonstrating the material's versatility (Shi et al., 2015).
Chemical Properties Analysis
Iron's chemical behavior, especially its role in oxidation-reduction reactions, is crucial for its biological and environmental functions. Iron's ability to exist in multiple oxidation states allows it to participate in a wide range of chemical processes, from electron transfer in biological systems to acting as a catalyst in industrial applications. The oxidation state of iron influences its reactivity, solubility, and biological availability, affecting everything from nutrient cycling in ecosystems to the metabolic processes within organisms (Demulder, 1958).
Scientific Research Applications
-
- Application : Iron oxides have found fertile ground in the field of nanotechnology. They have proven a wide variety of applications in biomedicine, electronics, construction, environmental remediation, and energy harvesting .
- Methods : The main technological challenge is related to control of its physical characteristics such as morphology, size distribution, dispersion, crystallinity, structural defects, porosity, active area, as well as impurities. All of these influence the physical and optical properties of the synthesized material and will determine its field of application .
- Results : The different crystalline forms of iron oxide have become popular among researchers due to their distinctive physical properties and diverse applications .
-
Iron Oxide Nanoparticles in Immunotherapy
- Application : Iron oxide nanoparticles (IONPs) are promising candidates for use in immunotherapy as they are biocompatible, have flexible surface chemistry, and display magnetic properties that may be used in contrast-enhanced magnetic resonance imaging (MRI) .
- Methods : The effectiveness of IONPs as MRI contrast agents depends on various factors. Current efforts are focused on utilizing IONPs to stimulate immune cells to enhance their activity and response to cancer .
- Results : Advances in the application of IONPs in cell tracking and cancer immunotherapy have been presented .
-
Iron-based Functional Materials for Bioenergy Production
- Application : Iron-based functional materials have been intensively studied as oxygen carriers, catalysts, adsorbents, and additives in bioenergy production . Iron-based MOFs (metal-organic frameworks) have been used as adsorbents and catalysts in bioenergy conversion .
- Methods : The functionalities, stability, and reactivity of iron-based materials depend on their structures and redox phases. The phase and composition of iron compounds change in a process. More research is needed to analyze the complex phase and composition changes during their applications, and study the type of iron precursors, synthesizing conditions, and the use of promoters and supports to improve their performance in bioenergy conversion .
- Results : The syntheses, characteristics, and applications of various iron-based materials for bioenergy conversion have been reviewed .
-
Iron in Bioinorganic Chemistry
- Application : Iron’s ability to act as a central atom in coordination compounds is critical in bioinorganic chemistry. For example, in hemoglobin and myoglobin, iron binds reversibly with oxygen molecules, allowing these proteins to carry oxygen through the bloodstream and muscles .
- Results : This application of iron has been critical in understanding biological processes and functions, particularly in the transport of oxygen in the body .
-
- Application : Iron has been the subject of numerous medical studies, some of which show that high levels of iron in the blood may in fact be linked to an increased risk of cardiovascular problems .
- Results : Some studies have found a correlation between high iron levels and increased risk of cardiovascular problems .
- Iron Nanoparticles as Food Additives and Supplements
- Application : Iron nanoparticles have been used as food additives and supplements. For instance, iron oxy-hydroxide nanoparticles have been found in the food colorant E172 .
- Methods : This involves the use of iron nanoparticles in food products to enhance their nutritional value or improve their appearance .
- Results : The use of iron nanoparticles in food products has been shown to be effective, but more research is needed to fully understand their impact on human health .
Safety And Hazards
Future Directions
Iron deficiency anemia affects >1.2 billion individuals worldwide, and iron deficiency in the absence of anemia is even more frequent . Ongoing efforts aim at optimizing iron salts–based therapy by protocols of administration based on the physiology of hepcidin control and reducing the common adverse effects of oral iron . IV iron, especially last-generation compounds administered at high doses in single infusions, is becoming an effective alternative in an increasing number of conditions because of a more rapid and persistent hematological response and acceptable safety profile .
properties
IUPAC Name |
iron | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Fe | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEEYBQQBJWHFJM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Fe] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Fe | |
Record name | IRON, [POWDERED] | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/11656 | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5043710 | |
Record name | Iron | |
Source | EPA DSSTox | |
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Molecular Weight |
55.84 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Iron, [powdered] appears as a gray lustrous powder. Used in powder metallurgy and as a catalyst in chemical manufacture., Dry Powder; Dry Powder, Pellets or Large Crystals; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid, Gray metallic, pyrophoric powder; [CAMEO], Appearance and odor vary depending upon the specific soluble iron salt. | |
Record name | IRON, [POWDERED] | |
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URL | https://cameochemicals.noaa.gov/chemical/11656 | |
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Record name | Iron | |
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Record name | Iron | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/1993 | |
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Record name | IRON SALTS, SOLUBLE (as Fe) | |
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Boiling Point |
2,861 °C, 288 °F | |
Record name | IRON, ELEMENTAL | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/604 | |
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Record name | IRON SALTS, SOLUBLE (as Fe) | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/499 | |
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Solubility |
INSOL IN HOT & COLD WATER, ALKALI, ALC, ETHER; SOL IN ACIDS, Soluble in dilute acid. | |
Record name | IRON, ELEMENTAL | |
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Density |
7.87 g/cu cm, Density: ...cast 7.76; wrought 7.25-7.78; steel 7.6-7.78. | |
Record name | IRON, ELEMENTAL | |
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Vapor Pressure |
1Pa at 1455 °C (solid); 10 Pa at 1617 °C; 100 Pa at 1818 °C; 1 kPa at 2073 °C; 10 kPa at 2406 °C; 100 kPa at 2859 °C, depends upon the specific compound | |
Record name | IRON, ELEMENTAL | |
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Record name | IRON SALTS, SOLUBLE (as Fe) | |
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Mechanism of Action |
Iron is necessary for the production of hemoglobin. Iron-deficiency can lead to decreased production of hemoglobin and a microcytic, hypochromic anemia. | |
Record name | Iron | |
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Impurities |
Blast furnace pig iron contains silicon, sulfur, phosphorus, manganese and carbon. | |
Record name | IRON, ELEMENTAL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/604 | |
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Product Name |
Iron | |
Color/Form |
Silvery-white or gray, soft, ductile, malleable metal ... In powder form it is black to gray, Cubic crystal system. Body-centered cubic structure, Silver-white or gray metal, TENACIOUS, LUSTROUS METAL, Pure iron is a silvery white, relatively soft metal | |
CAS RN |
7439-89-6, 33485-98-2, 12597-68-1, 14067-02-8, 8053-60-9 | |
Record name | IRON, [POWDERED] | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/11656 | |
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Record name | Iron hydride (FeH2) | |
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Record name | Iron | |
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Record name | Iron, elemental | |
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Record name | Iron, ion (Fe1+) | |
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Record name | Iron | |
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Record name | Iron | |
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Record name | Iron | |
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Record name | Iron | |
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Record name | Iron | |
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Record name | IRON | |
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Melting Point |
1,538 °C, Melting point: ...cast 1000-1300 °C; wrought 1500 °C; steel 1300 °C | |
Record name | Iron | |
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Citations
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